Cas no 1614264-48-0 ((11bS)-N-(2-Benzoylphenyl)-3,5-dihydro- 4H-Dinaphth[2,1-c:1',2'-e]azepine-4- acetamide)

• Product Name: (11bS)-N-(2-Benzoylphenyl)-3,5-dihydro- 4H-Dinaphth[2,1-c:1',2'-e]azepine-4- acetamide
• CAS No: 1614264-48-0
• CID: 4609192
• Update Time: 2025-10-13

(11bS)-N-(2-Benzoylphenyl)-3,5-dihydro- 4H-Dinaphth[2,1-c:1',2'-e]azepine-4- acetamide Chemical and Physical Properties

Names and Identifiers

• (11bS)-N-(2-Benzoylphenyl)-3,5-dihydro- 4H-Dinaphth[2,1-c:1'',2''-e]azepine-4- acetamide
• (11bS)-N-(2-Benzoylphenyl)-3,5-dihydro- 4H-Dinaphth[2,1-c:1',2'-e]azepine-4- acetamide

Additional information on (11bS)-N-(2-Benzoylphenyl)-3,5-dihydro- 4H-Dinaphth[2,1-c:1',2'-e]azepine-4- acetamide

(11bS)-N-(2-Benzoylphenyl)-3,5-dihydro-4H-Dinaphth[2,1-c:1',2'-e]azepine-4-acetamide (CAS No. 1614264-48-0): An Overview of a Novel Compound in Medicinal Chemistry

(11bS)-N-(2-Benzoylphenyl)-3,5-dihydro-4H-Dinaphth[2,1-c:1',2'-e]azepine-4-acetamide (CAS No. 1614264-48-0) is a unique and promising compound in the field of medicinal chemistry. This compound, often referred to by its systematic name, belongs to the class of dinaphthoazepines and has garnered significant attention due to its potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

The chemical structure of (11bS)-N-(2-Benzoylphenyl)-3,5-dihydro-4H-Dinaphth[2,1-c:1',2'-e]azepine-4-acetamide is characterized by a complex framework that combines multiple aromatic rings and a substituted amide group. The presence of the benzoylphenyl moiety and the dinaphthoazepine core imparts unique physical and chemical properties to the molecule. These properties make it an interesting candidate for various biological studies and potential drug development.

The synthesis of (11bS)-N-(2-Benzoylphenyl)-3,5-dihydro-4H-Dinaphth[2,1-c:1',2'-e]azepine-4-acetamide involves several steps and requires precise control over reaction conditions. Recent advancements in synthetic chemistry have led to the development of more efficient and scalable methods for its production. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the dinaphthoazepine core, followed by selective functionalization to introduce the benzoylphenyl group. These synthetic strategies not only improve yield but also enhance the purity and structural integrity of the final product.

In terms of biological activity, (11bS)-N-(2-Benzoylphenyl)-3,5-dihydro-4H-Dinaphth[2,1-c:1',2'-e]azepine-4-acetamide has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in signal transduction pathways. For instance, it has been found to exhibit potent inhibitory activity against protein kinases, which are key regulators of cellular processes such as cell growth, differentiation, and apoptosis. This makes it a valuable tool for investigating the role of these enzymes in disease states and for developing targeted therapies.

Recent research has also explored the pharmacological properties of (11bS)-N-(2-Benzoylphenyl)-3,5-dihydro-4H-Dinaphth[2,1-c:1',2'-e]azepine-4-acetamide. In vitro studies have shown that it can effectively modulate cellular responses by interfering with specific signaling pathways. For example, it has been reported to inhibit the activation of mitogen-activated protein kinases (MAPKs), which are implicated in various pathological conditions including cancer and inflammatory diseases. These findings suggest that this compound may have therapeutic potential in treating these conditions.

Furthermore, preclinical studies have evaluated the safety and efficacy of (11bS)-N-(2-Benzoylphenyl)-3,5-dihydro-4H-Dinaphth[2,1-c:1',2'-e]azepine-4-acetamide. Animal models have been used to assess its pharmacokinetic profile and toxicity. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties. These findings support its further development as a potential drug candidate.

In addition to its therapeutic applications, (11bS)-N-(2-Benzoylphenyl)-3,5-dihydro-4H-Dinaphth[2,1-c:1',2'-e]azepine-4-acetamide has also been studied for its use as a research tool. Its ability to selectively target specific enzymes makes it an invaluable reagent for probing cellular mechanisms and validating drug targets. Researchers are increasingly using this compound to gain insights into complex biological processes and to identify novel therapeutic strategies.

The future prospects for (11bS)-N-(2-Benzoylphenyl)-3,5-dihydro-4H-Dinaphth[2,1-c:1',2'-e]azepine-4-acetamide are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity. Additionally, efforts are being made to develop more efficient synthesis methods that can facilitate large-scale production for clinical trials. As our understanding of this compound continues to grow, it is likely that new applications will emerge, further expanding its potential impact in both research and medicine.